Cas no 158495-86-4 (2(1H)-Pyrimidinethione,6-amino-5-ethyl-)

• Product Name: 2(1H)-Pyrimidinethione,6-amino-5-ethyl-
• CAS No: 158495-86-4
• MF: C₆H₉N₃S
• MW: 155.220759153366
• CID: 108209
• PubChem ID: 21809662
• Update Time: 2025-04-18

2(1H)-Pyrimidinethione,6-amino-5-ethyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinethione,6-amino-5-ethyl-
• 2(1H)-Pyrimidinethione, 4-amino-5-ethyl- (9CI)
• SCHEMBL9409111
• 158495-86-4
• 6-amino-5-ethyl-1H-pyrimidine-2-thione

• Inchi： 1S/C6H9N3S/c1-2-4-3-8-6(10)9-5(4)7/h3H,2H2,1H3,(H3,7,8,9,10)
• InChI Key： HTQFZPJJBQIULO-UHFFFAOYSA-N
• SMILES： S=C1N=CC(=C(N)N1)CC

Computed Properties

• Exact Mass: 155.05187
• Monoisotopic Mass: 155.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 82.5Ų

Experimental Properties

• PSA: 50.41